Cas no 74963-70-5 (Disulfide,bis[(methylsulfonyl)methyl] (9CI))

Disulfide,bis[(methylsulfonyl)methyl] (9CI) structure
74963-70-5 structure
Product Name:Disulfide,bis[(methylsulfonyl)methyl] (9CI)
CAS No:74963-70-5
MF:C4H10O4S4
MW:250.379796504974
CID:565733
PubChem ID:194638
Update Time:2025-04-19

Disulfide,bis[(methylsulfonyl)methyl] (9CI) Chemical and Physical Properties

Names and Identifiers

    • Disulfide,bis[(methylsulfonyl)methyl] (9CI)
    • Bis((methylsulfonyl)methyl)disulfide
    • methylsulfonyl-(methylsulfonylmethyldisulfanyl)methane
    • {[(methanesulfonylmethyl)disulfanyl]methane}sulfonylmethane
    • Methane, dithiobis((methylsulfonyl)-
    • 3B6QA4M5T8
    • Bmsmds
    • Bis[(methylsulfonyl)methyl] disulfide
    • Bis(methylsulfonylmethyl) disulfide
    • DTXSID70225925
    • 74963-70-5
    • 1,2-bis((methylsulfonyl)methyl)disulfane
    • Dithiobis((methylsulfonyl)-Methane
    • Disulfide, bis[(methylsulfonyl)methyl]
    • Inchi: 1S/C4H10O4S4/c1-11(5,6)3-9-10-4-12(2,7)8/h3-4H2,1-2H3
    • InChI Key: IOXAYNQOZILPBK-UHFFFAOYSA-N
    • SMILES: CS(CSSCS(=O)(=O)C)(=O)=O

Computed Properties

  • Exact Mass: 249.946
  • Monoisotopic Mass: 249.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • Density: 1.521
  • Boiling Point: 501.2°C at 760 mmHg
  • Flash Point: 256.9°C
  • Refractive Index: 1.573
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